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Compound of Interest

Compound Name: 2-Bromocyclohexanone

Cat. No.: B1249149

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromocyclohexanone (CAS No. 822-85-5). The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling and
compliance with environmental regulations.

Immediate Safety and Hazard Information

2-Bromocyclohexanone is a combustible liquid that is toxic to aquatic life with long-lasting
effects.[1][2] It is also a skin, eye, and respiratory irritant.[3][4] Before handling, it is crucial to
be familiar with the compound's specific hazards.

Key Hazard and Physical Data Summary
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Property Data Source(s)
CAS Number 822-85-5 [31[5]
Molecular Formula CeHsBro [5]
Molecular Weight 177.04 g/mol [5]
Appearance Colorless to light yellow liquid [41[6]
Hazards Combustible liquid[1][7] [1][7]
Causes skin irritation[3] [3]
May cause an allergic skin 3]
reaction[3]
Causes serious eye irritation[2]

[21[3]
3]
May cause respiratory
N [21[3]
irritation[2][3]
Toxic to aquatic life with long-

[11[2]

lasting effects[1][2]

Storage

Store in a well-ventilated
place. Keep cool and tightly
closed.[1][4][8]

[1]14]8]

Standard Disposal Procedure

The primary and recommended method for disposing of 2-Bromocyclohexanone is through a

licensed professional waste disposal service.[7] This ensures compliance with all federal, state,

and local environmental regulations.[1][7]

Step-by-Step Disposal Plan:

e Do Not Mix: Keep 2-Bromocyclohexanone waste in its original or a compatible, properly

labeled container. Do not mix it with other waste streams.[1][3]
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» Container Management: Ensure the waste container is tightly closed and stored in a cool,
dry, and well-ventilated area, away from heat and sources of ignition.[7][8] Containers that
have been opened must be carefully resealed and kept upright to prevent leakage.[7]

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name: "2-Bromocyclohexanone". List all associated hazards (e.g., "Combustible,"
"Irritant,” "Marine Pollutant").

e Regulatory Classification: As a halogenated organic compound, 2-Bromocyclohexanone
falls under specific environmental regulations, such as the Resource Conservation and
Recovery Act (RCRA) in the United States.[9][10] Chemical waste generators must
determine if the waste is classified as hazardous and consult local, regional, and national
regulations for complete classification.[8]

o Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal company to schedule a pickup. Provide
them with the Safety Data Sheet (SDS) for 2-Bromocyclohexanone.

Disposal of Empty Containers: Handle uncleaned, empty containers in the same manner as the
product itself.[1][3] Do not reuse them. They should be disposed of through an approved waste
disposal plant.[1][3]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper management and
disposal of 2-Bromocyclohexanone waste.
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2-Bromocyclohexanone Disposal Workflow

2-Bromocyclohexanone Disposal Workflow

@ocyclohexano@

Classify Waste
(Halogenated Organic, Combustible, Irritant)

Is on-site chemical treatment
(neutralization) a permitted
and viable option?

No

Yes

Package for Disposal:
- Keep in original/compatible container
- Do not mix with other wastes
- Ensure container is sealed

Follow Approved Neutralization Protocol
(e.g., Hydrolysis)
See Section 4

Label Container:
- 'Hazardous Waste'
- '2-Bromocyclohexanone’
- List all hazards

Classify and Dispose of
Neutralized Waste Stream

Store Safely:
- Cool, dry, well-ventilated area
- Away from ignition sources

Arrange Pickup by Licensed
Waste Disposal Service

Click to download full resolution via product page

Caption: Decision workflow for 2-Bromocyclohexanone waste management.
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Experimental Protocol: Chemical Neutralization (for
advanced users)

Disclaimer: The following protocol is for informational purposes only and should only be
performed by trained chemists in a controlled laboratory setting with the explicit approval of
their institution's safety committee. This process generates a new waste stream that must also
be properly characterized and disposed of in accordance with all regulations.

One potential method to render 2-Bromocyclohexanone less hazardous is through hydrolysis,
which converts it to 2-hydroxycyclohexanone.[11] This "one-pot" approach can minimize the
handling of the hazardous intermediate.[11]

Methodology: Base-Catalyzed Hydrolysis

e Setup: In a suitable reaction vessel equipped with a stirrer and pH probe, contain the 2-
Bromocyclohexanone waste. If the waste is in a solvent, ensure the solvent is compatible
with the reaction conditions.

 Alkalinization: Slowly add an aqueous solution of sodium hydroxide to the reaction mixture
while stirring.[11]

e pH and Temperature Control: Maintain the pH of the mixture between 8 and 12.[11]
Concurrently, maintain the reaction temperature between 45-55°C to facilitate the hydrolysis.
[11]

o Reaction Monitoring: Monitor the reaction's progress using an appropriate analytical
technique (e.g., GC-MS, TLC) to confirm the complete conversion of 2-
Bromocyclohexanone.

o Final Disposal: Once the reaction is complete, the resulting 2-hydroxycyclohexanone
solution must be neutralized and disposed of as a separate hazardous waste stream,
following all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-Bromocyclohexanone: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249149#2-bromocyclohexanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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